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Compound Name: Allylthiopropionate

Cat. No.: B15377150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allylthiopropionate (C₆H₁₀OS) is a sulfur-containing organic compound recognized for its

characteristic garlic and onion-like aroma.[1][2] While it is primarily utilized as a flavoring agent

in the food industry, its stability and distinct chemical properties make it a suitable candidate for

use as an analytical standard.[3] This document provides detailed application notes and

protocols for the use of allylthiopropionate as a calibration standard for the quantitative

analysis of volatile sulfur compounds in complex matrices, such as food products and

environmental samples, using Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of Allylthiopropionate
A comprehensive understanding of the physicochemical properties of a standard is crucial for

its effective application.
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Property Value Reference

Molecular Formula C₆H₁₀OS PubChem

Molecular Weight 130.21 g/mol PubChem

Boiling Point 150-151 °C at 760 mmHg PubChem

Appearance Colorless to pale yellow liquid FlavScents

Odor
Alliaceous, fresh onion, garlic,

green, gassy
FlavScents

Synonyms
S-allyl thiopropionate, S-2-

Propenyl propanethioate
PubChem

Application: Quantification of Allyl Isothiocyanate in
Mustard Seed Oil
This protocol outlines the use of allylthiopropionate as an internal standard for the

quantification of allyl isothiocyanate, a major flavor component in mustard seed oil, by GC-MS.

The structural similarity and differing retention times of these two compounds make

allylthiopropionate an excellent choice for an internal standard, which helps to correct for

variations in sample injection and instrument response.

Experimental Workflow
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Standard and Sample Preparation

GC-MS Analysis

Data Processing and Quantification

Prepare Allylthiopropionate
(Internal Standard) Stock Solution

Prepare Calibration Standards
(Allyl Isothiocyanate with Internal Standard)

Prepare Mustard Seed Oil Sample
(Dilution and addition of Internal Standard)

Inject Samples and Standards
into GC-MS System

Integrate Peak Areas of
Allyl Isothiocyanate and Allylthiopropionate

Construct Calibration Curve
(Ratio of Peak Areas vs. Concentration)

Quantify Allyl Isothiocyanate
in Mustard Seed Oil Sample
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Analytical Standard

Target Analyte

Analytical Instrument ResultAllylthiopropionate
(Known Concentration)

GC-MS

Provides Reference Signal

Allyl Isothiocyanate
(Unknown Concentration)

Provides Analyte Signal

Accurate Quantification
of Allyl Isothiocyanate

Generates Data for Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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